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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety

protocols, and applications of 2-(Butylamino)ethanol (CAS 111-75-1). The information is

presented to be a valuable resource for laboratory work and research and development

projects.

Core Properties
2-(Butylamino)ethanol, also known as N-Butylethanolamine, is a secondary amine that

possesses both a hydroxyl and a secondary amine functional group.[1][2] This bifunctionality

makes it a versatile chemical intermediate and additive in various industrial and research

applications.[1][2] It is a colorless to pale yellow liquid with a characteristic amine-like odor.[3]

[4]

Physicochemical Data
The key physicochemical properties of 2-(Butylamino)ethanol are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₆H₁₅NO [1][2]

Molecular Weight 117.19 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1][3][4]

Odor Amine-like [4][5]

Boiling Point 198 - 200 °C [4][5]

Melting Point -2.5 °C [4]

Density 0.891 g/cm³ at 25 °C [4]

Refractive Index n20/D 1.444 [6]

pH 11.9 (100 g/L solution at 20 °C) [1][5]

Water Solubility ~1000 g/L at 20 °C (Soluble) [1][3][5]

Partition Coefficient (log Pow) 0.64 at 25 °C [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-
(Butylamino)ethanol. While raw spectral data is extensive, this guide notes the availability of

¹H NMR, ¹³C NMR, and IR spectra for this compound.[3][7][8] Researchers can find spectral

data in various chemical databases.

Safety and Handling
2-(Butylamino)ethanol is a combustible liquid and is harmful if swallowed.[5] It causes severe

skin burns and serious eye damage.[1][5] Proper personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection, is mandatory when handling this

chemical.

Hazard Identification and Precautionary Measures
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Hazard Class GHS Classification
Precautionary Statements
(Selected)

Flammability
Flammable liquids (Category

4)

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.

Acute Toxicity
Acute toxicity, Oral (Category

4)

P270: Do not eat, drink or

smoke when using this

product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

Skin Corrosion Skin corrosion (Category 1B)

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

Eye Damage
Serious eye damage

(Category 1)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Toxicological Data
Test Species Route Value

LD50 Rat Oral 892 - 1,310 mg/kg

This data is based on available safety data sheets and should be used for informational

purposes. Always refer to the most current SDS before handling.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-
(Butylamino)ethanol are proprietary to the entities that developed them. However, this section

outlines the general methodologies based on publicly available information.

General Synthesis Methodology
A common method for the synthesis of amino alcohols like 2-(Butylamino)ethanol involves the

reaction of an amine with an epoxide or a halo-alcohol. For instance, the reaction of n-

butylamine with ethylene oxide would yield 2-(butylamino)ethanol. Another approach involves

the catalytic amination of diethylene glycol with tert-butylamine in the presence of hydrogen

and a copper-containing catalyst.[5] The reaction is typically carried out at elevated

temperatures and pressures.[5] Purification of the final product is generally achieved through

distillation.

Analytical Characterization
Purity Determination (Gas Chromatography - GC): The purity of 2-(Butylamino)ethanol is
often determined using gas chromatography. A typical protocol would involve:

Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

Column: A capillary column suitable for amine analysis, such as one with a polyethylene

glycol stationary phase.

Carrier Gas: Helium or nitrogen.

Temperature Program: An initial oven temperature held for a few minutes, followed by a

ramp up to a final temperature to ensure the elution of all components.

Injection: A small volume of the sample, either neat or diluted in a suitable solvent like

methanol or ethanol, is injected.

Analysis: The peak area of 2-(Butylamino)ethanol is compared to the total area of all peaks

to determine its purity.

Structural Confirmation (NMR and FTIR Spectroscopy):
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the chemical structure. A deuterated solvent such as chloroform-d (CDCl₃) or

deuterium oxide (D₂O) is used to prepare the sample. The chemical shifts, splitting patterns,

and integration of the peaks in the ¹H NMR spectrum, along with the number and chemical

shifts of the signals in the ¹³C NMR spectrum, provide a detailed map of the molecule's

structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present. The sample can be analyzed as a neat liquid between salt plates

(e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory. Key

characteristic peaks to look for include the O-H stretch from the alcohol group, the N-H

stretch from the secondary amine, and C-H and C-N stretches.

Visualizations
Experimental Workflow for Characterization
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Industrial Applications

Specialty Chemicals

2-(Butylamino)ethanol
(CAS 111-75-1)

Coatings & Adhesives

Cleaning Agents

Corrosion Inhibitor

Water Treatment (Chelating Agent)

CO₂ Capture

Pharmaceuticals

Personal Care Products

Agrochemicals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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